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Compound of Interest

Compound Name: SDZ285428

CAS No.: 174262-10-3

Cat. No.: B1246072

Get Quote

Compound Identification & Critical Disclaimer
Compound: SDZ 285-428 (also known as NVP-VID-400) Primary Target:CYP24A1 (25-

Hydroxyvitamin D-24-hydroxylase) and CYP51 (Lanosterol 14α-demethylase). Mechanism:

Imidazole-based reversible inhibition of the heme-thiolate enzyme system.
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⚠️ CRITICAL CLARIFICATION: Users frequently confuse SDZ 285-428 with Novartis MDM2

inhibitors (e.g., NVP-CGM097 or NVP-HDM201) due to the "SDZ/NVP" nomenclature.

If you are studying p53/MDM2: You likely have the wrong compound. SDZ 285-428 will not

stabilize p53 directly.

If you are studying Vitamin D Metabolism/Antifungals: You are in the right place. This guide

focuses on the specific off-target profile of this CYP inhibitor.

Mechanism of Action & Off-Target Landscape
SDZ 285-428 is a potent inhibitor of CYP24A1, the enzyme responsible for catabolizing

(breaking down) active Vitamin D (1,25(OH)₂D₃). By inhibiting this enzyme, the drug extends

the half-life and signaling potency of Vitamin D.

However, its imidazole core dictates its off-target profile. The "off-targets" are primarily other

Cytochrome P450 enzymes essential for cellular homeostasis.
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Figure 1: Mechanism of SDZ 285-428. The drug blocks the degradation of active Vitamin D. At

high concentrations, it may "leak" and inhibit the synthesis enzyme (CYP27B1), negating the

desired effect.

Troubleshooting Guides (FAQ Format)
Category A: Specificity & "Silent" Off-Targets
Q1: I am treating cells with SDZ 285-428 to boost Vitamin D signaling, but I see no increase in

VDR target genes (e.g., CAMP, CD14). Is the drug inactive?

Diagnosis: You may be encountering CYP27B1 cross-inhibition. While SDZ 285-428 is

selective for CYP24A1, it retains affinity for CYP27B1 (the activating enzyme) at higher

concentrations. If you inhibit the production of active Vitamin D while trying to stop its

degradation, the net effect is zero.

The Fix: Perform a dose-titration curve.

Optimal Range: Typically 10 nM – 500 nM.

Danger Zone:>1 µM. At this level, specificity for CYP24A1 over CYP27B1 diminishes

significantly.

Control Experiment: Treat cells with exogenous 1,25(OH)₂D₃ (active form) + SDZ 285-428. If

the drug is working correctly as a CYP24A1 inhibitor, you should see super-physiological

potentiation of the signal compared to 1,25(OH)₂D₃ alone.

Q2: I am using SDZ 285-428 in a combination study with another drug (e.g., Paclitaxel or a

Kinase Inhibitor). The combination is unexpectedly toxic. Is this synergy?

Diagnosis: Likely a Pharmacokinetic (PK) Off-Target Effect (Drug-Drug Interaction in the dish).

SDZ 285-428 contains an imidazole ring, a structure common in general P450 inhibitors (like

ketoconazole). It likely inhibits CYP3A4 or CYP2C9 present in liver cells (HepG2, HuH7) or

induced in other lines.
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The Mechanism: If your second drug is metabolized by CYP3A4, SDZ 285-428 prevents its

clearance/breakdown, causing the effective concentration of the second drug to spike to

toxic levels inside the well.

The Fix: Check the metabolic route of your partner drug. If it is a CYP substrate, you cannot

assume "synergy." You are simply overdosing the cells.

Category B: Cytotoxicity & Solubility[1][2]
Q3: My cells are detaching/dying at 10 µM, even in the absence of Vitamin D. Is this on-target?

Diagnosis: No, this is Non-Specific Toxicity. CYP24A1 inhibition itself is rarely cytotoxic in short-

term culture (unless calcium overload occurs, which takes days). Immediate toxicity at >10 µM

suggests:

Mitochondrial Interference: Azoles can interfere with electron transport chain components.

Solubility/Precipitation: SDZ 285-428 is highly lipophilic.

Q4: I see "crystals" or debris in the media upon adding the drug.

Diagnosis:Micro-precipitation. Adding a high-concentration DMSO stock directly to aqueous

media often causes the drug to crash out of solution before it disperses. This precipitate settles

on cells, causing physical stress and high local toxicity ("hotspots").

Protocol: The "Step-Down" Dilution Method

Prepare 10 mM stock in 100% DMSO.

Create a 100x intermediate dilution in varying buffers (e.g., 100 µM in PBS/BSA). Note:

BSA (Bovine Serum Albumin) helps solubilize lipophilic drugs.

Add the intermediate solution to the cell culture media.

Never exceed 0.5% final DMSO concentration.

Experimental Validation Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39558613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779311/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To confirm SDZ 285-428 is acting on-target and not via off-target toxicity, use this validation

workflow.

Protocol: The "Rescue" Assay
Objective: Distinguish between CYP24A1-mediated effects and off-target toxicity.

Step Condition Treatment
Expected
Result (If On-
Target)

Expected
Result (If Off-
Target)

1 Baseline Vehicle (DMSO) Normal Viability Normal Viability

2 Substrate
25(OH)D3 (100

nM)

Mild VDR

Activation

Mild VDR

Activation

3 Inhibitor
SDZ 285-428

(100 nM)

No effect

(without

substrate)

Toxicity/Death

4 Combination 25(OH)D3 + SDZ
Strong VDR

Activation

Toxicity/No

Activation

Data Analysis:

If Condition 3 causes death: The drug is toxic on its own (Off-target).

If Condition 4 shows significantly higher gene expression (e.g., CYP24A1 mRNA feedback

loop) than Condition 2: The drug is successfully inhibiting catabolism.
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Issue: Unexpected Results
with SDZ 285-428
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Figure 2: Decision tree for troubleshooting experimental artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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